Cas no 626218-03-9 (2-(3-Cyano-1H-indol-1-yl)acetic acid)

2-(3-Cyano-1H-indol-1-yl)acetic acid structure
626218-03-9 structure
Product Name:2-(3-Cyano-1H-indol-1-yl)acetic acid
CAS No:626218-03-9
MF:C11H8N2O2
MW:200.193422317505
MDL:MFCD03306285
CID:1070890
PubChem ID:652683
Update Time:2025-04-20

2-(3-Cyano-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Cyano-1H-indol-1-yl)acetic acid
    • (3-Cyano-indol-1-yl)-acetic acid
    • DB-337282
    • (3-cyano-1H-indol-1-yl)acetic acid
    • 2-(3-Cyano-1H-indol-1-yl)aceticacid
    • 626218-03-9
    • SCHEMBL14884740
    • (3-cyanoindol-1-yl)acetic acid
    • BAB21803
    • MLS000032236
    • HMS2348E09
    • 2-(3-cyanoindol-1-yl)acetic acid
    • EN300-9249964
    • G28820
    • (3-cyano-indol-1-yl)-acetic acid, AldrichCPR
    • SR-01000319230
    • AKOS000111870
    • 2-(3-cyano-1-indolyl)acetic acid
    • BDBM43545
    • SR-01000319230-1
    • CHEMBL1384888
    • cid_652683
    • SMR000013848
    • 2-(3-cyanoindol-1-yl)ethanoic acid
    • STK140809
    • 1H-INDOLE-1-ACETIC ACID, 3-CYANO-
    • F1913-0245
    • MDL: MFCD03306285
    • Inchi: 1S/C11H8N2O2/c12-5-8-6-13(7-11(14)15)10-4-2-1-3-9(8)10/h1-4,6H,7H2,(H,14,15)
    • InChI Key: ABOATQKEOFCUPN-UHFFFAOYSA-N
    • SMILES: OC(CN1C=C(C#N)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 200.058577502g/mol
  • Monoisotopic Mass: 200.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66Ų

2-(3-Cyano-1H-indol-1-yl)acetic acid Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: Xi T
  • HazardClass:IRRITANT

2-(3-Cyano-1H-indol-1-yl)acetic acid Pricemore >>

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